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The Environmental Performance Index (IDA), established by the Brazilian National Waterway
Transportation Agency (ANTAQ), serves as a critical instrument for evaluating the
environmental management of the nation's port facilities. Instituted by ANTAQ Resolution No.
2,650/2012, and with an evaluation cycle updated to be annual as of 2024, the IDA provides a
guantitative assessment of environmental compliance and best practices in organized ports
and private use terminals.[1] This technical guide offers an in-depth exploration of the IDA's
core components, methodology, and indicators, designed for researchers, scientists, and drug
development professionals interested in environmental performance assessment.

Core Methodology

The IDA is a composite index built upon a hierarchical structure of indicators. The final score for
each port facility is derived from the weighted aggregation of 38 specific indicators, which are
grouped into 14 global indicators and further consolidated into four main categories.[1]

The weighting of these indicators was determined using the Analytic Hierarchy Process (AHP),
a multi-criteria decision-making methodology. This process involved consultations with
environmental managers from 30 organized ports to establish the relative importance of each
indicator.[1]

Data for the index is collected annually through a questionnaire distributed to all selected port
facilities. The submission window for this questionnaire typically opens on October 1st and
closes on January 31st of the subsequent year.[2] ANTAQ is responsible for compiling and
publishing the results, which are made publicly available through an online panel.[3][4]
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Experimental Protocols and Data Collection

The data collection for the IDA relies on a comprehensive questionnaire administered by
ANTAQ to the participating port facilities. While the specific questions for each indicator are not
publicly available, the protocols for data submission require designated representatives from
each port to complete the questionnaire via an online system. The indicators point to the types
of evidence and information that must be collected and maintained by the ports. This includes,
but is not limited to, environmental licenses, risk management plans, waste management
records, energy consumption data, and documentation of socio-environmental actions.[2][4]

The following sections provide a detailed breakdown of the indicators within each category. The
"Methodology" described for each indicator is inferred from its title and the broader context of
the IDA's objectives, representing the likely data and documentation required for its
assessment.

Data Presentation: IDA Indicators and Weights

The 38 specific indicators of the IDA are organized into four categories. The following tables
detail the structure of the index, including the weights assigned to each category, global
indicator, and specific indicator.

Category 1: Economic-Operational

This category assesses the organizational structure, response capacity, and operational
practices related to environmental management.
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Global Indicator Weight Specific Indicator Weight
Environmental Environmental
0.217 ] ] 0.117
Governance licensing of the port
Number and
qualification of
_ _ 0.033
professionals in the
environmental nucleus
Environmental training
] o 0.016
and capacity building
Environmental audit 0.050
Oceanographic/hydrol
ogical and
Safety 0.160 . _ 0.016
meteorological/climato
logical database
Risk prevention and
0.108
emergency response
Occurrence of
environmental 0.036
accidents
Port Operations Ship waste removal
0.098 _ 0.065
Management actions
Operations with
dangerous goods in 0.033
containers
Reduction of energy
Energy Management 0.028 ) 0.019
consumption
Generation of clean
and renewable energy  0.006
by the port
Power supply to ships  0.002
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Costs and Benefits of

Internalization of

0.068 environmental costsin  0.068
Environmental Actions
the budget
) Disclosure of the
Environmental .
0.039 port's environmental 0.004
Agenda . .
information
Local environmental
0.018
agenda
Institutional
) 0.010
environmental agenda
Voluntary
T 0.007
Certifications
Control of the
Condominium environmental
Management of the 0.110 performance of leases  0.038
Organized Port and operators by the
Port Authority
Environmental
licensing of 0.026
companies
Individual Emergency
0.015
Plan of the terminals
Environmental audits
) 0.008
of the terminals
Solid Waste
Management Plans of  0.011
the terminals
Voluntary certifications
) 0.004
of the companies
Environmental 0.008
education program in
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the terminals

Category 2: Socio-Cultural

This category evaluates the social and cultural actions integrated into the port's environmental

management.
Global Indicator Weight Specific Indicator Weight
Promotion of
Social Responsibility 0.046 environmental 0.028

education actions

Relationship with the
_ 0.018
community

] Health contingency
Public Health 0.019 0.019
plans

Category 3: Physical-Chemical

This category focuses on the management and monitoring of physical and chemical aspects of
the port environment.
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Global Indicator Weight Specific Indicator Weight
Solid Waste Solid Waste

0.108 0.108
Management Management Plan

_ Monitoring of water
Water Quality 0.046 o 0.046
quality in the port

Effluent Management
Effluent Management 0.032 - 0.032
an

Environmental

Dredging 0.025 management of 0.025
dredging
_ Monitoring of
Atmospheric )
o 0.019 atmospheric 0.019
Emissions o
emissions

Category 4: Biological-Ecological

This category assesses the management of biological and ecological aspects within the port's
area of influence.

Global Indicator Weight Specific Indicator Weight

Control of disease-
Synanthropic Animals 0.033 carrying synanthropic 0.033

animals

Ballast water
Ballast Water 0.025 0.025
management

Monitoring of fauna
Fauna and Flora 0.019 0.019
and flora

Visualizations

The following diagrams illustrate the hierarchical structure of the IDA and the annual workflow
for its calculation and dissemination.
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Hierarchical Structure of ANTAQ's IDA
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Annual Workflow of the IDA Evaluation

Concluding Remarks

ANTAQ's Environmental Performance Index represents a significant effort to standardize and
guantify the assessment of environmental management in Brazilian port facilities. For
researchers and scientists, the IDA provides a valuable dataset for analyzing trends in the
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environmental performance of the port sector, identifying best practices, and understanding the
impact of environmental policies.

The reliance on the Analytic Hierarchy Process for indicator weighting ensures a structured and
stakeholder-informed approach to defining environmental priorities. However, the lack of public
access to the specific questionnaire items and the pairwise comparison matrices used in the
AHP analysis presents a limitation for in-depth methodological reviews.

Future research could focus on longitudinal studies of IDA scores to assess the effectiveness of
environmental investments and management strategies in the Brazilian port sector.
Furthermore, a comparative analysis of the IDA framework with other international port
environmental performance indices could yield valuable insights for the continuous
improvement of this important regulatory tool.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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